2-(3,4-Dimethoxyphenyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
• InChI: InChI=1S/C14H16N2O2S/c1-17-11-4-3-9(7-12(11)18-2)14-16-10-5-6-15-8-13(10)19-14/h3-4,7,15H,5-6,8H2,1-2H3
• InChI Key: ROFDDJOPTGSOJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(S2)CNCC3)OC
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

Thiazolo[5,4-c]pyridine is a heterocyclic compound that contains a pyridine ring fused with a thiazole ring. This structure is found in a variety of biologically active compounds.

Synthesis Analysis

Thiazolo[5,4-c]pyridine derivatives can be synthesized through various methods. One common method involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another approach involves a five-component cascade reaction utilizing cyanoacetohydrazide, various acetophenones, aromatic aldehydes, 1,1-bis(methylthio)-2-nitroethylene, and cysteamine hydrochloride.

Molecular Structure Analysis

The molecular structure of thiazolo[5,4-c]pyridine derivatives can be analyzed using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

Thiazolo[5,4-c]pyridine derivatives can undergo various chemical reactions. For example, they can react with 1,4-dithiane-2,5-diol to produce compounds with high inhibitory activity against tumor cells.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[5,4-c]pyridine derivatives can be analyzed using techniques such as IR spectroscopy and NMR spectroscopy.

Scientific Research Applications

Antitumor Activity

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Antibacterial Properties

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Antioxidant Potential

• . Similar effects may extend to our compound of interest.

Herbicidal Activity

• . Investigating this compound’s herbicidal potential could be worthwhile.

Mechanism of Action

Target of Action

The primary targets of 2-(3,4-Dimethoxyphenyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine are the PI3K enzymes . These enzymes play a crucial role in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them important targets in cancer therapies .

Mode of Action

2-(3,4-Dimethoxyphenyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine interacts with its targets, the PI3K enzymes, by inhibiting their activity . This inhibition is achieved through the compound’s interaction with the ATP-binding site of the enzymes, which prevents the enzymes from performing their function .

Biochemical Pathways

The inhibition of PI3K enzymes by 2-(3,4-Dimethoxyphenyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine affects the PI3K/AKT/mTOR pathway . This pathway is involved in cell cycle progression, protein synthesis, and cell survival. By inhibiting this pathway, the compound can induce cell cycle arrest and apoptosis, thereby exerting its anti-cancer effects .

Result of Action

The molecular and cellular effects of 2-(3,4-Dimethoxyphenyl)-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine’s action include the inhibition of cell proliferation and induction of apoptosis in cancer cells . These effects result from the compound’s inhibition of the PI3K/AKT/mTOR pathway .

Future Directions

Thiazolo[5,4-c]pyridine derivatives have a wide range of medicinal and biological properties, making them promising scaffolds for the design of new medicines. Future research could focus on synthesizing new thiazolo[5,4-c]pyridine derivatives and investigating their biological activities.